5-bromo-6-chloro-3-methylpyridine-2-carbonitrile
Description
5-bromo-6-chloro-3-methylpyridine-2-carbonitrile is a chemical compound with the molecular weight of 197.03 . It is a solid substance and should be stored at temperatures between 2-8°C .
Molecular Structure Analysis
The IUPAC name for this compound is 5-bromo-3-methyl-2-pyridinecarbonitrile . The InChI code is 1S/C7H5BrN2/c1-5-2-6(8)4-10-7(5)3-9/h2,4H,1H3 . The InChI key is YPCLLVYLWXIIBW-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound is a solid substance . It should be stored at temperatures between 2-8°C . The molecular weight of the compound is 197.03 .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-6-chloro-3-methylpyridine-2-carbonitrile involves the introduction of a cyano group to a pyridine ring, followed by the addition of bromine and chlorine atoms to specific positions on the ring.", "Starting Materials": [ "3-methylpyridine-2-carboxylic acid", "thionyl chloride", "sodium cyanide", "bromine", "chlorine" ], "Reaction": [ "1. Conversion of 3-methylpyridine-2-carboxylic acid to 3-methylpyridine-2-carboxylic acid chloride using thionyl chloride", "2. Reaction of 3-methylpyridine-2-carboxylic acid chloride with sodium cyanide to form 3-methylpyridine-2-carbonitrile", "3. Addition of bromine to the 5-position of 3-methylpyridine-2-carbonitrile to form 5-bromo-3-methylpyridine-2-carbonitrile", "4. Addition of chlorine to the 6-position of 5-bromo-3-methylpyridine-2-carbonitrile to form 5-bromo-6-chloro-3-methylpyridine-2-carbonitrile" ] } | |
CAS RN |
2091857-66-6 |
Molecular Formula |
C7H4BrClN2 |
Molecular Weight |
231.5 |
Purity |
95 |
Origin of Product |
United States |
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